In recent years, rapid technological advances have required the development of energy-related devices. In this regard, Supercapacitors (SCs) have been reported to be one of the most potential candidates to meet the demands of human’s sustainable development owing to their unique properties such as outstanding cycling life, safe operation, low processing cost, and high power density compared to the batteries. This review describes the concise aspects of SCs including charge-storage mechanisms and scientific principles design of SCs as well as energy-related performance. In addition, the most important performance parameters of SCs, such as the operating potential window, electrolyte, and full cell voltage, are reviewed. Researches on electrode materials are crucial to SCs because they play a pivotal role in the performance of SCs. This review outlines recent research progress of carbon-based materials, transition metal oxides, sulfides, hydroxides, MXenes, and metal nitrides. Finally, we give a brief outline of SCs’ strategic direction for future growth.

The current advancements in nanotechnology suggest a sustainable development in the green synthesis of bimetallic nanoparticles (BMNPs) through green approaches. Though challenging, nano phyto technology has versatile methods to achieve desired unique properties like optic, electronic, magnetic, therapeutic, and catalytic efficiencies. Bio-inspired, facile synthesis of bifunctional BMNPs is possible using abundant, readily available natural plant sources, bio-mass wastes and microorganisms. Synergistic effects of two different metals on mixing, bring new insight for the vast applications, which is not achievable in using monometallic NPs. By adopting bio-inspired greener approaches for synthesizing NPs, the risk of environmental toxicity caused by conventional physicochemical methods become negligible. This article hopes to provide the significance of cost-effective, one-step, eco-friendly and facile synthesis of noble/transition bimetallic NPs. This review article endows an overview of the bio-mediated synthesis of bimetallic NPs, classifications of BMNPs, current characterization techniques, possible mechanistic aspects for reducing metal ions, and the stability of formed NPs and bio-medical/industrial applications of fabricated NPs. The review also highlights the prospective future direction to improve reliability, reproducibility of biosynthesis methods, its actual mechanism in research works and extensive application of biogenic bimetallic NPs.

Coordination polymers (CP) and metal-organic frameworks (MOF) have become a topic of immense interest in this century primarily because of the structural diversity that they offer. This structural diversity results in their multifaceted utility in various fields of science and technology such as catalysis, medicine, gas storage or separation, conductivity and magnetism. Their utility inspires a large variety of scientists to engage with them in their scientific pursuit thus creating a buzz around them in the scientific community. Metals capable of forming CPs and MOFs are primarily transition metals. Among them vanadium-based CPs and MOFs demand detailed discussion because of the unique nature of vanadium which makes it stable in many oxidation states and coordination number. Vanadium’s versatility imparts additional structural marvel and usefulness to these CPs and MOFs.

In the last few decades, transition metal complexes incorporating various azo ligands have drawn much attention. A different group of researchers designed various multidentate azo ligands and explored the coordinating behavior with transition metals of such azo ligands. Transition metal chelates have a wide range of applications in synthetic chemistry. The ligand backbone containing both azo (–N=N–) and azomethine (–CH=N–) or imine (C=N–) groups have gained remarkable impetus for research in organometallic chemistry. The transition metal chelates incorporating azo-azomethine ligands are plentiful owing to their variant features with multiple coordination sites of the polydentate ligands. The versatile geometry of metal chelates and their potential applications in various fields of life has bestowed a high platform in coordination chemistry. The current review covers the synthetic strategies and coordination behavior of a potential azo ligand named 2,2′-bis(diamino)azobenzene and its related ligands with metal complexes of d-block elements. We have also scrutinized the applications of these ligands in synthetic chemistry and the azo-imine character of ligands in metal complexes.

Volatile organic compounds (VOCs) are an important class of environmental pollutants, and there is much interest in China to eliminate such pollutants. Noble metal catalysts have long been a family of catalysts with high efficiency and good low-temperature catalytic activity. As a representative of the noble metals, Pt has been widely used. This paper reviews the research trend of Pt-based catalysts for the catalytic oxidation of VOCs, and it compares several important components of Pt-based catalysts. The size of Pt particles, supported carriers, and reaction mechanism are reviewed. Toluene in VOCs is the main research subject. The activity, stability, water resistance, and selectivity of a series of Pt-based catalysts are summarized.

Detection of different chemical moieties especially trace metals is important for humans as well as water safety. In this review, different detectors synthesized by the combination of different ligands with luminescent europium complexes were discussed for the separation of metals and chemical moieties in aqueous media. These detectors displayed high sensitivity and selectivity. The limit-of-detection values were very low indicating that these detectors are best suitable for the sensing of chemical moieties and trace metals. These detectors’ luminescent changes could be noticed with the naked eye.

Pyridoxal and Pyridoxal 5-phosphate are two among the six aqua soluble vitamers of vitamin B6. They can form Schiff bases readily due to the presence of aldehyde group. Schiff bases can offer diverse coordination possibilities for many transition metals as has been found in a large volume of research till now. The coordination complexes thus formed gives insight into the active core structure and enzymatic activities of vit B6 containing enzymes. Apart from that, these complexes have been found useful as catalysts for synthesis of fine chemicals, as sensors and for their diverse biological activities.

A set of well defined signaling molecules responsible for normal functioning of human physiology including nitric oxide along with carbon monoxide and hydrogen sulphide are referred as “gasotransmitters”. Due to their involvement in almost every system of a human body, the care of highly sensitive organs using these molecules as drugs represents highly fascinating area of research. In connection with these interesting aspects, the applied aspects of these gaseous molecules in maintaining healthy eye and vision have been targeted in this review. Several examples of eye-droppers including NORMs like latanoprost and nipradiol, CORMs like CORM-3 and CORM-A1, and Hydrogen sulfide releasing system like GYY4137 have been discussed in this context. Therefore the relation of these trio-gasotransmitters with the ophthalmic homeostasis on one hand, and de-infecting role on the other hand has been mainly highlighted. Some molecular systems capable of mimicking gasotransmitter action have also been introduced in connection with the titled theme.

Iron is essential to human survival. The biological role and trafficking of this trace essential inorganic element which is also a potential toxin is constantly being researched and unfolded. Vital for oxygen transport, DNA synthesis, electron transport, neurotransmitter biosynthesis and present in numerous other heme and non-heme enzymes the physiological roles are immense. Understanding the molecules and pathways that regulate this essential element at systemic and cellular levels are of importance in improving therapeutic strategies for iron related disorders. This review highlights the progress in understanding the metabolism and trafficking of iron along with the pathophysiology of iron related disorders.

Metal ions from natural and anthropogenic sources cause pollution to society and the environment is major concern in the present scenario. The deposition and contamination of metal ions in soil and water affect the biogeochemical cycles. Thus, it threatens the everyday life of living and non-living organisms. Reviews on the detection of metal ions through several techniques (Analytical methods, electrochemical techniques, and sensors) and materials (Nanoparticles, carbon dots (quantum dots), polymers, chiral molecules, metal-organic framework, carbon nanotubes, etc.) are addressed separately in the present literature. This review reveals the advantages and disadvantages of the techniques and materials for metal ion sensing with crucial factors. Furthermore, it focus on the capability of conjugated polymers (CPs) as metal ion sensors able to detect/sense hazardous metal ions from environmental samples. Six different routes can synthesize this type of CPs to get specific properties and better metal ion detecting capability in vast research areas. The metal ion detection by CP is time-independent, simple, and low cost compared to other materials/techniques. This review outlines recent literature on the conjugated polymer for cation, anion, and dual ion sensors. Over the last half decades published articles on the conjugated polymer are discussed and compared.